Cas no 1334412-29-1 (tert-butyl (2-N-boc-2-Acetamidoethyl)carbamate)

• Product Name: tert-butyl (2-N-boc-2-Acetamidoethyl)carbamate
• CAS No: 1334412-29-1
• MF: C₁₄H₂₆N₂O₅
• MW: 302.366644382477
• MDL: MFCD20261184
• CID: 4584711
• PubChem ID: 122412767
• Update Time: 2025-09-27

tert-butyl (2-N-boc-2-Acetamidoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2-N-boc-2-Acetamidoethyl)carbamate
• tert-butyl N-acetyl-N-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]carbamate
• tert-Butyl acetyl(2-((tert-butoxycarbonyl)amino)ethyl)carbamate
• tert-butyl N-acetyl-N-(2-{[(tert-butoxy)carbonyl]amino}ethyl)carbamate
• N-Acetyl-N,N'-bis(Boc)-ethylenediamine
• 1334412-29-1
• AKOS032946753
• E83947
• tert-butyl N-acetyl-N-{2-[(tert-butoxycarbonyl)amino]ethyl}carbamate
• AS-67230
• CS-W001772

• MDL： MFCD20261184
• Inchi： 1S/C14H26N2O5/c1-10(17)16(12(19)21-14(5,6)7)9-8-15-11(18)20-13(2,3)4/h8-9H2,1-7H3,(H,15,18)
• InChI Key： RNJKENXUKRKDDG-UHFFFAOYSA-N
• SMILES： O(C(N(C(C)=O)CCNC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 302.18417193g/mol
• Monoisotopic Mass: 302.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.9

Additional information on tert-butyl (2-N-boc-2-Acetamidoethyl)carbamate

Comprehensive Guide to tert-butyl (2-N-boc-2-Acetamidoethyl)carbamate (CAS No. 1334412-29-1)

tert-butyl (2-N-boc-2-Acetamidoethyl)carbamate (CAS No. 1334412-29-1) is a specialized Boc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a crucial role as a building block in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. Its unique structure, featuring both tert-butyl and Boc (tert-butoxycarbonyl) protecting groups, makes it highly valuable for multi-step organic synthesis.

The growing interest in peptide-based drugs has significantly increased demand for high-quality amino acid derivatives like tert-butyl (2-N-boc-2-Acetamidoethyl)carbamate. Researchers particularly value this compound for its stability and versatility in solid-phase peptide synthesis (SPPS), which is currently one of the most searched topics in drug discovery circles. Many scientists are searching for "Boc-protected amino acids for peptide synthesis" or "CAS 1334412-29-1 applications," reflecting the compound's importance in modern medicinal chemistry.

From a chemical properties perspective, tert-butyl (2-N-boc-2-Acetamidoethyl)carbamate demonstrates excellent solubility in common organic solvents like dichloromethane (DCM) and dimethylformamide (DMF), which are frequently used in peptide coupling reactions. The compound's molecular weight and protection group strategy make it particularly suitable for Fmoc/tBu and Boc/Bzl peptide synthesis protocols, answering common search queries about "best protecting groups for complex peptide synthesis".

In pharmaceutical applications, this compound serves as a key intermediate in the synthesis of various biologically active peptides. Recent publications highlight its use in developing GPCR-targeted therapeutics and enzyme inhibitors, addressing current research trends in personalized medicine. The acetamidoethyl moiety in its structure provides unique conformational properties that are valuable for creating peptide mimetics, a hot topic in drug design forums.

The synthetic utility of tert-butyl (2-N-boc-2-Acetamidoethyl)carbamate extends to combinatorial chemistry and high-throughput screening applications. Its protection group chemistry allows for selective deprotection under mild acidic conditions, making it compatible with various orthogonal protection strategies. This feature answers frequent search queries about "compatible protection groups for complex synthesis" and "acid-labile protecting groups in peptide chemistry".

Quality control of CAS 1334412-29-1 typically involves advanced analytical techniques like HPLC, NMR, and mass spectrometry to ensure high chemical purity and correct stereochemistry. The pharmaceutical industry's increasing focus on chiral purity in API synthesis has made proper characterization of such building blocks more critical than ever, addressing common concerns about "quality standards for peptide synthesis reagents".

From a market perspective, the demand for tert-butyl (2-N-boc-2-Acetamidoethyl)carbamate continues to grow alongside the expansion of the peptide therapeutics market, which is projected to reach significant value by 2030. This aligns with increasing searches for "peptide synthesis market trends" and "specialty chemicals for biopharma". The compound's storage stability and handling requirements make it particularly attractive for contract research organizations (CROs) and pharmaceutical manufacturers.

Recent advancements in continuous flow chemistry have opened new possibilities for using tert-butyl (2-N-boc-2-Acetamidoethyl)carbamate in automated synthesis platforms. This addresses the growing interest in "green chemistry approaches to peptide synthesis" and "process intensification in API manufacturing". The compound's compatibility with microwave-assisted synthesis techniques further enhances its utility in modern drug discovery pipelines.

For researchers working with CAS 1334412-29-1, proper handling procedures and storage conditions are essential to maintain the compound's integrity. It should be stored in a cool, dry place under inert atmosphere when not in use, with attention to moisture sensitivity—information frequently searched by laboratory technicians as "best practices for handling Boc-protected compounds".

The future outlook for tert-butyl (2-N-boc-2-Acetamidoethyl)carbamate appears promising, with potential applications emerging in peptide-drug conjugates (PDCs) and targeted drug delivery systems. These applications align with current research priorities in precision medicine and answer growing search queries about "next-generation peptide therapeutics" and "innovative drug delivery technologies". As the field of peptide engineering advances, the importance of high-quality protected amino acid derivatives like this compound will only increase.